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Compound of Interest

Compound Name: 3-Bromopenta-1,4-diene

Cat. No.: B15421964 Get Quote

Technical Guide: Physical Properties of 3-
Bromopenta-1,4-diene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 3-
Bromopenta-1,4-diene, a valuable reagent in organic synthesis. The document outlines its

boiling point and density, accompanied by comprehensive experimental protocols for their

determination.

Physical Properties of 3-Bromopenta-1,4-diene
The known physical properties of 3-Bromopenta-1,4-diene are summarized in the table below.

These values are critical for its handling, purification, and use in synthetic applications.

Property Value

Boiling Point 128.3 °C at 760 mmHg

Density 1.344 g/cm³
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Accurate determination of physical properties is fundamental to verifying the purity and identity

of a chemical compound. The following sections detail standard laboratory procedures for

measuring the boiling point and density of liquid samples such as 3-Bromopenta-1,4-diene.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[1] For an accurate determination, the simple distillation method is widely employed.

[2][3]

Methodology: Simple Distillation

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a condenser, a thermometer, and a receiving flask. The thermometer bulb should be

positioned just below the side arm of the distillation head to ensure an accurate reading of

the vapor temperature.[4]

Sample Preparation: Place a small volume of 3-Bromopenta-1,4-diene into the round-

bottom flask, along with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask. As the liquid boils, the vapor will rise and surround the

thermometer bulb.

Data Recording: Record the temperature at which the vapor temperature remains constant

while the liquid is distilling. This constant temperature is the boiling point of the liquid.[1][4] It

is also crucial to record the atmospheric pressure at the time of the experiment, as boiling

point is pressure-dependent.

Determination of Density
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[5] The pycnometer method is a precise technique for determining the density of

liquids.

Methodology: Pycnometer Method

Pycnometer Preparation: Thoroughly clean and dry a pycnometer (a small glass flask with a

ground-glass stopper containing a capillary tube).
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Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer.

Mass of Pycnometer with Sample: Fill the pycnometer with 3-Bromopenta-1,4-diene,

ensuring no air bubbles are present. Insert the stopper and allow any excess liquid to exit

through the capillary. Carefully wipe the outside of the pycnometer and weigh it.

Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with distilled water

and weigh it, following the same procedure as with the sample.

Calculation: The density of the sample is calculated using the following formula:

Density of Sample = [(Mass of Pycnometer with Sample) - (Mass of Empty Pycnometer)] /

[(Mass of Pycnometer with Water) - (Mass of Empty Pycnometer)] * Density of Water at the

experimental temperature.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the characterization of a liquid organic

compound through the determination of its boiling point and density.
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Caption: Workflow for the determination of boiling point and density of 3-Bromopenta-1,4-
diene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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